Cas no 172798-48-0 (b-Alanine,N-[2-(acetylamino)-1-oxo-3-phenyl-2-propen-1-yl]-)

b-Alanine,N-[2-(acetylamino)-1-oxo-3-phenyl-2-propen-1-yl]- structure
172798-48-0 structure
Product Name:b-Alanine,N-[2-(acetylamino)-1-oxo-3-phenyl-2-propen-1-yl]-
CAS No:172798-48-0
MF:C14H16N2O4
MW:276.287843704224
CID:141044
PubChem ID:6449054
Update Time:2025-04-19

b-Alanine,N-[2-(acetylamino)-1-oxo-3-phenyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-[2-(acetylamino)-1-oxo-3-phenyl-2-propen-1-yl]-
    • 3-[[(Z)-2-acetamido-3-phenylprop-2-enoyl]amino]propanoic acid
    • 172798-48-0
    • beta-Alanine, N-(2-(acetylamino)-1-oxo-3-phenyl-2-propenyl)-
    • N-(2-(Acetylamino)-1-oxo-3-phenyl-2-propenyl)beta-alanine
    • Inchi: 1S/C14H16N2O4/c1-10(17)16-12(9-11-5-3-2-4-6-11)14(20)15-8-7-13(18)19/h2-6,9H,7-8H2,1H3,(H,15,20)(H,16,17)(H,18,19)/b12-9-
    • InChI Key: HBRIEWKCLCBIIL-XFXZXTDPSA-N
    • SMILES: O=C(/C(=C/C1C=CC=CC=1)/NC(C)=O)NCCC(=O)O

Computed Properties

  • Exact Mass: 276.11108
  • Monoisotopic Mass: 276.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 95.5
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